1-Naphthyl(4-pyridinyl)methanone

• Molecular Formula: C16H11NO
• Molecular Weight: 233.26 g/mol
• IUPAC Name: naphthalen-1-yl(pyridin-4-yl)methanone
• InChI: InChI=1S/C16H11NO/c18-16(13-8-10-17-11-9-13)15-7-3-5-12-4-1-2-6-14(12)15/h1-11H
• InChI Key: FAXPFMWKEQIBTB-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=CC=C2C(=O)C3=CC=NC=C3

Description

1-Naphthyl(4-pyridinyl)methanone (C₁₆H₁₁NO, MW: 233.27 g/mol) is a methanone derivative featuring a naphthalene moiety linked via a carbonyl group to a pyridine ring. Its structure combines aromatic and heteroaromatic systems, making it a subject of interest in organic synthesis and materials science.

Comparison with Similar Compounds

Heterocyclic Variations

• THJ-018 (C₂₃H₂₁N₃O): Replaces the pyridine ring with an indazole group and includes a pentyl chain.
• 1-Piperazinyl(4-pyridinyl)methanone (C₁₀H₁₃N₃O): Substitutes the naphthyl group with a piperazinyl ring, reducing hydrophobicity but increasing solubility in polar solvents. The piperazine moiety also introduces basicity, altering reactivity in acidic environments .

Aromatic Ring Modifications

• (4-Methylphenyl)(4-pyridinyl)methanone (C₁₃H₁₁NO): Replaces naphthyl with a methylphenyl group, lowering molecular weight (MW: 197.23 g/mol) and steric bulk. This change simplifies synthetic routes but diminishes π-π interactions critical for crystallinity .
• (4-Chloronaphthalen-1-yl)-(1-pentylindol-3-yl)methanone (C₂₅H₂₁ClN₂O): Incorporates chloro and pentyl substituents, increasing MW (400.90 g/mol) and lipophilicity. Such derivatives are often explored for psychoactive properties due to enhanced blood-brain barrier penetration .

Electronic and Physicochemical Properties

Compound	Key Substituents	LogP* (Predicted)	Melting Point (°C)	Solubility (mg/mL)
1-Naphthyl(4-pyridinyl)methanone	Naphthyl, Pyridinyl	3.2	~260–280 (est.)	<0.1 (Water)
THJ-018	Naphthyl, Indazolyl, Pentyl	5.8	Not reported	<0.01 (Water)
1-Piperazinyl(4-pyridinyl)methanone	Pyridinyl, Piperazinyl	1.5	Not reported	>10 (DMSO)
(4-Methylphenyl)(4-pyridinyl)methanone	Methylphenyl, Pyridinyl	2.1	~200–220	~1.5 (Ethanol)

*LogP values estimated via computational tools.

• Electronic Effects: The pyridinyl group in 1-Naphthyl(4-pyridinyl)methanone withdraws electron density via resonance, polarizing the carbonyl group more strongly than phenyl analogues. This enhances electrophilicity at the carbonyl carbon, affecting reactivity in nucleophilic acyl substitutions .
• Melting Points : Naphthyl derivatives generally exhibit higher melting points (e.g., 260–280°C estimated) compared to phenyl analogues (~200–220°C) due to enhanced crystal packing from π-π interactions .

Data Tables

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	MW (g/mol)	Key Functional Groups	LogP
1-Naphthyl(4-pyridinyl)methanone	C₁₆H₁₁NO	233.27	Naphthyl, Pyridinyl	3.2
THJ-018	C₂₃H₂₁N₃O	367.44	Naphthyl, Indazolyl, Pentyl	5.8
[4-(2-Pyrrolidinylethoxy)phenyl]pyridin-4-ylmethanone	C₁₈H₂₀N₂O₂	296.37	Pyridinyl, Pyrrolidinylethoxy	2.7